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Compound of Interest

Compound Name: NK-122

Cat. No.: B1679014 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

laboratory materials is paramount to ensuring both personal safety and experimental integrity.

The designation "NK-122" has been associated with the microorganism Streptomyces

rishiriensis NK-122, which is known to produce a metallo-proteinase inhibitor, FMPI. This guide

provides essential safety and logistical information for handling materials related to NK-122,

addressing the microorganism and general guidance for handling similar protein-based

inhibitors.

Data Presentation: Quantitative Information
Due to the limited publicly available specific quantitative safety data for substances directly

labeled "NK-122," the following table summarizes general safety parameters for handling

microorganisms of the Streptomyces genus, which are typically classified as Biosafety Level 1

(BSL-1).
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Parameter Guideline Source

Biosafety Level BSL-1 ATCC

Incubation Temperature 26°C - 30°C

ATCC,[1] Journal of

microbiology, biotechnology

and food sciences[2]

Salt Tolerance of S. rishiriensis Up to 5%

Journal of microbiology,

biotechnology and food

sciences[2]

Optimal pH Range for S.

rishiriensis
6 - 8

Journal of microbiology,

biotechnology and food

sciences[2]

Experimental Protocols: Handling Streptomyces
rishiriensis NK-122
Streptomyces rishiriensis is a Gram-positive bacterium.[3] Standard microbiological practices

for BSL-1 organisms should be followed.

Personal Protective Equipment (PPE):

Lab coat

Safety glasses

Disposable gloves

Procedure for Culturing:

Rehydration and Inoculation:

Open the vial containing the lyophilized culture according to the supplier's instructions.

Using a sterile pipette, add approximately 0.5 to 1.0 ml of appropriate broth (e.g., #1877)

to the pellet.[1]
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Aseptically transfer the rehydrated suspension back into the broth tube and mix well.[1]

Use a few drops of the cell suspension to inoculate a fresh broth tube, agar slant, or plate.

[1]

Incubation:

Incubate cultures at 26°C for 7-10 days.[1]

Storage:

For long-term storage, prepare glycerol stocks of spores or mycelia and store at -80°C.

Handling of Metalloproteinase Inhibitors (General
Guidance for FMPI)
FMPI is a metalloproteinase inhibitor produced by Streptomyces rishiriensis NK-122. While

specific handling instructions for FMPI are not readily available, general precautions for

handling potent, purified biological molecules should be observed.

Personal Protective Equipment (PPE):

Lab coat

Safety glasses

Disposable gloves

Handling Procedures:

Handle in a well-ventilated area.

Avoid inhalation of aerosols or dust. Use a fume hood or biological safety cabinet for

procedures that may generate them.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Weigh and handle the solid form in a manner that minimizes dust generation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.atcc.org/products/14812
https://www.atcc.org/products/14812
https://www.atcc.org/products/14812
https://www.benchchem.com/product/b1679014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare solutions in a designated area.

Disposal Plan
For Streptomyces rishiriensis NK-122 (BSL-1):

All contaminated materials (e.g., culture plates, tubes, loops, gloves) must be

decontaminated before disposal.

Decontamination can be achieved by autoclaving at 121°C for at least 20 minutes.

Liquid cultures should be treated with a suitable disinfectant (e.g., 10% bleach solution) for a

sufficient contact time before being discarded down the drain with copious amounts of water,

in accordance with local regulations.

For Metalloproteinase Inhibitors (General Guidance):

Dispose of unused inhibitors and contaminated materials as chemical waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain unless specifically permitted by local authorities.

Mandatory Visualization: NK-122 Handling and
Disposal Workflow
The following diagram illustrates the general workflow for the safe handling and disposal of

materials associated with NK-122.
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NK-122 Handling and Disposal Workflow

Handling Procedures

Streptomyces rishiriensis

FMPI / Chemical Compound
Disposal Procedures

Start: Receive NK-122 Material Don Appropriate PPE

Culturing and Experimentation

Preparation and Use

Decontaminate Biological Waste (Autoclave/Bleach)

Collect Chemical Waste

Dispose via Approved Waste Stream

Click to download full resolution via product page

Caption: Workflow for handling and disposal of NK-122 materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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